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Compound of Interest

Compound Name: Angulatin B

Cat. No.: B12392270 Get Quote

Angulatin B: A Technical Whitepaper
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

Angulatin B, a natural product with the molecular formula C34H46O15, has been isolated from

the root bark of Celastrus angulatus.[1] This document serves as a comprehensive technical

guide, consolidating the available scientific information on Angulatin B and related

compounds. Given the limited publicly available data specifically for Angulatin B, this guide

also incorporates data and methodologies from closely related and well-characterized β-

dihydroagarofuran sesquiterpenes isolated from the same plant species. This approach

provides a robust framework for understanding the chemical and biological properties of this

class of compounds.

Molecular Profile and Physicochemical Properties
Angulatin B is classified as a sesquiterpene polyol ester, a class of compounds characterized

by a β-dihydroagarofuran skeleton. While specific experimental data for Angulatin B remains

largely within its primary publication, its fundamental properties are cataloged by several

chemical suppliers.

Table 1: Physicochemical Properties of Angulatin B
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Property Value Source

Molecular Formula C34H46O15 [1]

Molecular Weight 694.72 g/mol [1]

CAS Number 142546-07-4

Natural Source
Root bark of Celastrus

angulatus
[1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Angulatin B are

detailed in its primary citation. However, the general methodologies employed for the

separation and identification of β-dihydroagarofuran sesquiterpenes from Celastrus angulatus

provide a clear procedural blueprint.

Isolation of β-Dihydroagarofuran Sesquiterpenes
The following workflow outlines a typical procedure for the isolation of sesquiterpene polyol

esters from the root bark of Celastrus angulatus.
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Figure 1: General workflow for the isolation of Angulatin B.
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Structure Elucidation
The definitive structure of Angulatin B was established through a combination of spectroscopic

techniques. The primary methods for elucidating the structures of β-dihydroagarofuran

sesquiterpenes are detailed below.

Table 2: Spectroscopic Methods for Structure Elucidation

Technique Purpose

Mass Spectrometry (MS)
Determination of molecular weight and

elemental composition.

Infrared (IR) Spectroscopy
Identification of functional groups (e.g.,

hydroxyls, carbonyls, esters).

Nuclear Magnetic Resonance (NMR)

   ¹H NMR
Determination of the proton framework of the

molecule.

   ¹³C NMR
Determination of the carbon skeleton of the

molecule.

   2D NMR (COSY, HSQC, HMBC)

Elucidation of the connectivity between protons

and carbons to establish the final structure and

stereochemistry.

Quantitative Data
While the specific NMR data for Angulatin B is not widely disseminated, the following table

presents the ¹H and ¹³C NMR data for a representative and structurally related β-

dihydroagarofuran sesquiterpene, Celangulin V, also isolated from Celastrus angulatus. This

provides valuable comparative data for researchers working with this class of compounds.

Table 3: ¹H and ¹³C NMR Data for Celangulin V in CDCl₃
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Position δC (ppm) δH (ppm, J in Hz)

1 74.2 5.68 (d, 3.5)

2 72.9 5.35 (dd, 11.0, 3.5)

3 39.8 2.15 (m), 2.45 (m)

4 74.1 4.65 (s)

5 55.4 -

6 70.8 5.82 (s)

7 49.3 -

8 76.9 5.45 (d, 3.0)

9 78.2 5.95 (d, 3.0)

10 45.2 -

11 13.9 1.25 (s)

12 63.2 4.20 (d, 12.0), 4.55 (d, 12.0)

13 20.9 1.10 (s)

14 29.8 1.50 (s)

15 62.1 4.15 (d, 12.0), 4.30 (d, 12.0)

Ester Moieties

Benzoyl (at C-9) 165.2, 133.5, 130.2, 128.6
8.05 (d, 7.5), 7.60 (t, 7.5), 7.45

(t, 7.5)

Isobutanoyl (at C-1, C-12) 176.5, 34.2, 19.1, 19.0 2.60 (m)

Acetyl (at C-2, C-8) 170.1, 21.1 2.05 (s)

Data is compiled from related literature on Celangulin V and is for representative purposes.

Biological Activity and Signaling Pathways
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Specific biological activities and their underlying mechanisms have not been extensively

reported for Angulatin B. However, studies on other sesquiterpene polyol esters from

Celastrus angulatus indicate a range of biological effects, primarily insecticidal and, to a lesser

extent, cytotoxic activities.

Insecticidal Activity
Numerous β-dihydroagarofuran sesquiterpenes from Celastrus angulatus have demonstrated

potent insecticidal properties. The mechanism of action is often attributed to neurotoxicity.

Cytotoxic and Antitumor Activity
Several sesquiterpenes from Celastrus angulatus have been evaluated for their cytotoxic

effects against various cancer cell lines. The reported activities are generally moderate. It is

hypothesized that the cytotoxic effects of these compounds may be mediated through the

induction of apoptosis.

A plausible mechanism for the induction of apoptosis by compounds like Angulatin B could

involve the modulation of key signaling pathways that regulate cell survival and death. One

such critical pathway is the TGF-β signaling pathway, which is often dysregulated in cancer.
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Figure 2: Hypothesized modulation of the TGF-β signaling pathway by Angulatin B.

Conclusion
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Angulatin B represents a structurally interesting sesquiterpene polyol ester from Celastrus

angulatus. While specific data on this compound is limited, the broader family of β-

dihydroagarofuran sesquiterpenes from this plant exhibits significant biological potential,

particularly as insecticides and potential anticancer agents. Further research is warranted to

fully elucidate the pharmacological profile of Angulatin B and its mechanisms of action, which

may unveil novel therapeutic opportunities. This guide provides a foundational resource for

researchers embarking on the study of this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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